Cas no 175136-68-2 (4-Methyl-1,2,3-thiadiazole-5-carbonitrile)

4-Methyl-1,2,3-thiadiazole-5-carbonitrile is a heterocyclic organic compound featuring a thiadiazole core substituted with a methyl group at the 4-position and a cyano group at the 5-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing more complex molecules. Its thiadiazole scaffold contributes to potential biological activity, making it valuable in medicinal chemistry research. The compound’s stability and compatibility with further functionalization enhance its utility in multi-step synthetic routes. High purity grades are available to ensure consistency in applications requiring precise chemical properties. Proper handling is advised due to its reactivity and potential sensitivity.
4-Methyl-1,2,3-thiadiazole-5-carbonitrile structure
175136-68-2 structure
Product Name:4-Methyl-1,2,3-thiadiazole-5-carbonitrile
CAS No:175136-68-2
MF:C4H3N3S
MW:125.151718378067
MDL:MFCD00052220
CID:111823
PubChem ID:15906629
Update Time:2025-10-29

4-Methyl-1,2,3-thiadiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1,2,3-thiadiazole-5-carbonitrile
    • 1,2,3-Thiadiazole-5-carbonitrile,4-methyl-
    • 4-Methyl-[1,2,3]thiadiazole-5-carbonitrile
    • 4-methylthiadiazole-5-carbonitrile
    • 5-Cyano-4-methyl-1,2,3-thiadiazole
    • BUTTPARK 36\06-01
    • 1,2,3-Thiadiazole-5-carbonitrile,4-methyl-(9CI)
    • 5-Cyano-4-methyl-1,2,3-thiadiazole ,97%
    • DTXSID70579293
    • AS-66062
    • J-517437
    • SCHEMBL4405705
    • 1,2,3-Thiadiazole-5-carbonitrile, 4-methyl-
    • EN300-195217
    • AKOS006274346
    • FT-0687881
    • 175136-68-2
    • MFCD00052220
    • G30650
    • DB-064993
    • MDL: MFCD00052220
    • Inchi: 1S/C4H3N3S/c1-3-4(2-5)8-7-6-3/h1H3
    • InChI Key: SSRVAYBDOKEBHG-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=C(C)N=N1

Computed Properties

  • Exact Mass: 125.00500
  • Monoisotopic Mass: 125.00476828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 248.5°Cat760mmHg
  • Flash Point: 104.1°C
  • Refractive Index: 1.56
  • PSA: 77.81000
  • LogP: 0.71818

4-Methyl-1,2,3-thiadiazole-5-carbonitrile Security Information

4-Methyl-1,2,3-thiadiazole-5-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-1,2,3-thiadiazole-5-carbonitrile Pricemore >>

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